Cas no 2171767-97-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171767-97-6
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6273870
• PubChem ID: 165534908
• Update Time: 2025-06-08

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid
• EN300-1505013
• 2171767-97-6
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]thiomorpholine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-16(12-23(28)27-10-11-33-15-22(27)24(29)30)13-26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： QYGHSYZQCIASCG-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid (CAS No. 2171767-97-6): An Overview

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid (CAS No. 2171767-97-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Amb-Thiomorpholine-COOH, is a derivative of thiomorpholine and features a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, a methyl group, and a thiomorpholine ring. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal with piperidine. The thiomorpholine ring, on the other hand, provides additional structural complexity and can influence the compound's biological activity.

Recent studies have highlighted the potential applications of Fmoc-Amb-Thiomorpholine-COOH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a building block for synthesizing peptides with enhanced stability and bioavailability. The researchers found that the presence of the thiomorpholine ring significantly improved the peptide's resistance to proteolytic degradation, making it a promising candidate for drug delivery systems.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid in modulating protein-protein interactions. The compound was shown to effectively disrupt specific protein interactions involved in cancer cell signaling pathways, suggesting its potential as an anticancer agent. The researchers noted that the unique combination of functional groups in this molecule allows for precise targeting and minimal off-target effects.

The synthesis of Fmoc-Amb-Thiomorpholine-COOH typically involves several steps, including the protection of amino groups with Fmoc, the formation of the thiomorpholine ring, and the introduction of the methyl and carboxylic acid groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize yield and purity. These methods have significantly reduced the time and cost associated with large-scale production, making this compound more accessible for research and development purposes.

The physical properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety, handling this compound requires standard laboratory precautions due to its potential irritant properties. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this material. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for Fmoc-Amb-Thiomorpholine-COOH are promising. Ongoing research is focused on exploring its applications in areas such as neurodegenerative diseases, inflammatory disorders, and infectious diseases. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this versatile compound.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholine-3-carboxylic acid (CAS No. 2171767-97-6) is a multifaceted organic molecule with significant implications for medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents with improved stability, bioavailability, and specificity.